N-(2,5-dimethylphenyl)oxan-4-amine hydrochloride

• IUPAC Name: N-(2,5-dimethylphenyl)oxan-4-amine;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c1-10-3-4-11(2)13(9-10)14-12-5-7-15-8-6-12;/h3-4,9,12,14H,5-8H2,1-2H3;1H
• InChI Key: RVWAVNWBYCNMPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2CCOCC2.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol

Description

N-(2,5-dimethylphenyl)oxan-4-amine hydrochloride, also known as DMPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in water and has a molecular weight of 221.71 g/mol. In

Scientific Research Applications

Catalytic Processes and Organic Synthesis

• Catalytic Oxidation Systems: Research on the catalytic oxidation of phenols, such as 2,4,6-trimethylphenol to corresponding quinones, reveals the utility of copper(II) chloride–amine hydrochloride systems in organic synthesis. This suggests potential applications in synthesizing complex organic molecules or intermediates in pharmaceutical and agrochemical manufacturing (Shimizu et al., 1992).

Drug Synthesis and Identification

• Synthesis of Psychoactive Compounds: The study on the synthesis and identification of bk-2C-B, a cathinone analogue, through analytical techniques and chemical reactions, highlights the importance of understanding the chemical properties and reactions of amines for the development of new pharmaceuticals or research chemicals. This aligns with potential interests in synthesizing novel compounds for therapeutic or research purposes (Power et al., 2015).

Anticancer Research

• Synthesis of Anticancer Agents: The design and synthesis of novel oxadiazole analogues for screening against various cancer cell lines underscore the significance of amine compounds in developing anticancer agents. This could imply research applications in designing and synthesizing new drug candidates for cancer therapy (Ahsan et al., 2014).

Material Science

• Polymer Synthesis: Studies on the polymerization of 2,6-dimethylphenol using aromatic amine ligands and copper(I) chloride suggest applications in material science, particularly in synthesizing polymers with specific properties for use in electronics, coatings, or as structural materials (Kim et al., 2018).